![molecular formula C8H10N2O B2366856 7,8-Dihydro-5H-pyrano[4,3-b]pyridin-8-amine CAS No. 2416237-00-6](/img/structure/B2366856.png)
7,8-Dihydro-5H-pyrano[4,3-b]pyridin-8-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“7,8-Dihydro-5H-pyrano[4,3-b]pyridin-8-amine” is a chemical compound with the molecular formula C8H10N2O . It has a molecular weight of 150.18 g/mol . The IUPAC name for this compound is 7,8-dihydro-5H-pyrano[4,3-b]pyridin-8-amine .
Molecular Structure Analysis
The compound has a complex structure that includes a pyrano[4,3-b]pyridin ring. The InChI code for this compound is InChI=1S/C8H10N2O/c9-7-3-6-5-11-2-1-8(6)10-4-7/h3-4H,1-2,5,9H2 . The canonical SMILES representation is C1COCC2=C1N=CC(=C2)N .Physical And Chemical Properties Analysis
The compound has a molecular weight of 150.18 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 0 . The exact mass is 150.079312947 g/mol and the monoisotopic mass is 150.079312947 g/mol . The topological polar surface area is 48.1 Ų . The compound has a heavy atom count of 11 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
One of the primary applications of 7,8-Dihydro-5H-pyrano[4,3-b]pyridin-8-amine is in the synthesis of various heterocyclic compounds. For instance, Dabaeva et al. (2011) explored the synthesis of new condensed derivatives of pyrano[4,3-b]thieno[3,2-e]pyridine and pyrido[3',2':4,5]thieno[3,2-d]pyrimidine, where reactions with primary amines led to different derivatives depending on the steric hindrance in the amines (Dabaeva, Bagdasaryan, & Noravyan, 2011). Kumar and Mashelker (2007) synthesized novel 1,2,4‐Oxadiazole heterocyclic compounds containing 2‐H‐Pyranopyridine‐2‐one moiety, highlighting the versatility of this chemical in forming structurally complex and potentially bioactive molecules (Kumar & Mashelker, 2007).
Catalytic Synthesis Approaches
In addition to traditional synthesis methods, the compound has been used in catalytic synthesis approaches. Safaei et al. (2013) reported an efficient one-pot synthesis of pyrano[3,2-b]pyrazolo[4,3-e]pyridin-8(1H)-ones via a three-component condensation, which included the use of kojic acid and 1-H-pyrazol-5-amines, demonstrating its potential in streamlined synthetic processes (Safaei et al., 2013).
Development of New Fused Derivatives
The research also extends to the development of new fused derivatives. Dabaeva et al. (2019) developed a method for synthesizing pyrano[4,3-b]thieno[3,2-e]pyridine derivatives, which underlines the adaptability of 7,8-Dihydro-5H-pyrano[4,3-b]pyridin-8-amine in creating diverse chemical structures (Dabaeva et al., 2019).
Pharmaceutical Applications
Although the focus is not on drug use and dosage, it's noteworthy that the synthesized derivatives from this compound have been explored for their pharmaceutical potential. For instance, Paronikyan et al. (2002) studied the anticonvulsant activity of isothiazolo[5,4-b]pyrano(thiopyrano)[4,3-d]pyridine and isothiazolo[4,5-b]-2,7-naphthyridine derivatives, indicative of its possible applications in medicinal chemistry (Paronikyan et al., 2002).
properties
IUPAC Name |
7,8-dihydro-5H-pyrano[4,3-b]pyridin-8-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c9-7-5-11-4-6-2-1-3-10-8(6)7/h1-3,7H,4-5,9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMFHCISAJBMYJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=C(CO1)C=CC=N2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.